Cas no 1601967-61-6 (Ethanone, 1-(4-methyl-3-pyrrolidinyl)-)

• Product Name: Ethanone, 1-(4-methyl-3-pyrrolidinyl)-
• CAS No: 1601967-61-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5291874
• PubChem ID: 18723467
• Update Time: 2025-11-06

Ethanone, 1-(4-methyl-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-methyl-3-pyrrolidinyl)-

• Inchi： 1S/C7H13NO/c1-5-3-8-4-7(5)6(2)9/h5,7-8H,3-4H2,1-2H3
• InChI Key： QWGRUOJDVMRHFZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(C)CNC1)C

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-(4-methyl-3-pyrrolidinyl)-

Comprehensive Overview of Ethanone, 1-(4-methyl-3-pyrrolidinyl)- (CAS No. 1601967-61-6)

Ethanone, 1-(4-methyl-3-pyrrolidinyl)- (CAS No. 1601967-61-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine backbone and ketone functional group, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing more complex molecules.

The growing interest in 1-(4-methyl-3-pyrrolidinyl)ethanone is driven by its versatility in organic synthesis. Its molecular framework allows for modifications that can lead to the development of novel compounds with enhanced biological activity. In recent years, the demand for such intermediates has surged, especially in the fields of medicinal chemistry and agrochemicals. This trend aligns with the broader industry focus on sustainable and efficient synthetic pathways.

One of the most frequently searched questions about Ethanone, 1-(4-methyl-3-pyrrolidinyl)- revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, which are critical for downstream applications. Additionally, the compound's stability under various conditions is a topic of interest, as it impacts storage and handling procedures.

Another hot topic in the scientific community is the potential role of CAS 1601967-61-6 in the development of new therapeutic agents. Its structural similarity to other bioactive molecules has prompted investigations into its pharmacological properties. For instance, derivatives of this compound have shown promise in preliminary studies targeting neurological and metabolic disorders.

From an industrial perspective, the scalability of producing 1-(4-methyl-3-pyrrolidinyl)ethanone is a key consideration. Manufacturers are increasingly adopting green chemistry principles to minimize environmental impact while maintaining cost-effectiveness. This approach not only meets regulatory standards but also addresses the growing consumer demand for sustainable products.

In summary, Ethanone, 1-(4-methyl-3-pyrrolidinyl)- (CAS No. 1601967-61-6) represents a fascinating area of research with broad applications. Its unique chemical properties and potential for innovation make it a compound worth watching in the coming years. As scientific advancements continue, we can expect to see even more exciting developments related to this molecule.